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Compound of Interest

Compound Name: Acetylmalononitrile

Cat. No.: B072418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of acetylmalononitrile (also known
as 2-acetylpropanedinitrile), focusing on its core physicochemical properties, synthesis, and
analytical characterization. This document is intended to serve as a valuable resource for
professionals in research and development.

Core Physicochemical Properties

Acetylmalononitrile is a dinitrile compound featuring a central carbon atom bonded to an
acetyl group and two cyano groups. Its chemical and physical properties are critical for its
application in chemical synthesis and materials science.

A summary of its key quantitative data is presented below for easy reference and comparison.
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Property Value

Molecular Weight 108.10 g/mol [1][2][3][4]1[5]

Molecular Formula CsHaN20[1][4][6]

Linear Formula CHsCOCH(CN)2[2][3][5]

CAS Number 1187-11-7[1][2][3]

Melting Point 138-141 °C[1][2][7]

Boiling Point 152.7 °C at 760 mmHg[1]

Density 1.133 g/cm3[1]

SMILES CC(=0)C(C#N)C#N[1][2]

InChl Key FGRLXMNNTHBYKL-UHFFFAOYSA-N[1][2]

Experimental Protocols

Detailed methodologies for the synthesis and analytical characterization of
acetylmalononitrile are provided below. These protocols are based on established principles
of organic chemistry and analytical science.

The synthesis of acetylmalononitrile can be achieved through the base-mediated acylation of
malononitrile. This reaction is a variation of condensation reactions like the Knoevenagel
condensation, which involves the reaction of active methylene compounds.[5][6] In this
procedure, a base is used to deprotonate malononitrile, creating a nucleophilic carbanion that
subsequently attacks an acetylating agent, such as acetyl chloride.

Materials:

Malononitrile (1.0 eq)

Acetyl Chloride (1.1 eq)

Pyridine (2.5 eq, as base and solvent)

Diethyl ether
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1M Hydrochloric acid (HCI)

Saturated sodium bicarbonate solution (NaHCO3)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet is charged with malononitrile (1.0 eq) and anhydrous
pyridine (used as solvent). The flask is cooled to O °C in an ice bath.

Addition of Acetylating Agent: Acetyl chloride (1.1 eq) is dissolved in a minimal amount of
anhydrous diethyl ether and added to the dropping funnel. This solution is added dropwise to
the stirred malononitrile/pyridine mixture over 30 minutes, maintaining the temperature at 0
°C.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to slowly
warm to room temperature and stirred for an additional 4-6 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

Workup and Extraction: Upon completion, the reaction mixture is cooled again to 0 °C and
guenched by the slow addition of 1M HCI until the pH is acidic. The resulting mixture is
transferred to a separatory funnel and extracted three times with diethyl ether.

Washing: The combined organic layers are washed sequentially with 1M HCI, saturated
sodium bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate
(MgSO0e.), filtered, and the solvent is removed under reduced pressure using a rotary
evaporator to yield the crude product.
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 Purification: The crude acetylmalononitrile can be purified by recrystallization from an
appropriate solvent system (e.g., ethanol/water) to yield the final product as a crystalline
solid.

A. Purity Determination by Gas Chromatography (GC)

Gas chromatography is a standard method for assessing the purity of volatile and semi-volatile
organic compounds like nitriles.[8][9]

Instrumentation & Conditions:
e Gas Chromatograph: Agilent 7890 GC system or equivalent.
o Detector: Flame lonization Detector (FID).

e Column: Agilent J&W DB-WAX Ul, 30 m x 0.53 mm, 1.00 um, or equivalent polar capillary
column.

o Carrier Gas: Helium, with a constant flow rate of 4.5 mL/min.
« Inlet Temperature: 200 °C.
e Detector Temperature: 250 °C.
e Oven Program:
o Initial temperature: 60 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 150 °C.
o Hold: 5 minutes at 150 °C.
e Injection Volume: 1 pL.

o Sample Preparation: Prepare a 1 mg/mL solution of the synthesized acetylmalononitrile in
a suitable solvent such as acetone or acetonitrile.

Procedure:
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» Equilibrate the GC system at the specified conditions until a stable baseline is achieved.
e Inject 1 pL of the prepared sample solution into the GC.

e Record the chromatogram. The purity is calculated based on the relative peak area of the
acetylmalononitrile peak compared to the total area of all peaks in the chromatogram.

B. Structural Verification by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is an essential technique for the
unambiguous structural elucidation of organic molecules.[10][11]

Sample Preparation: Dissolve 5-10 mg of purified acetylmalononitrile in 0.6 mL of a
deuterated solvent (e.g., DMSO-ds or CDCIs).

Expected *H NMR Spectrum:

e Asinglet peak around & 2.3-2.5 ppm, integrating to 3 protons, corresponding to the methyl
protons (-CHs) of the acetyl group.

e Asinglet peak around & 5.0-5.5 ppm, integrating to 1 proton, corresponding to the methine
proton (-CH) positioned between the three electron-withdrawing groups.

Expected 3C NMR Spectrum:

A signal around & 25-30 ppm corresponding to the methyl carbon (-CH3s).

A signal around & 40-45 ppm corresponding to the central methine carbon (-CH).

Two signals in the range of d 112-118 ppm for the two nitrile carbons (-CN).

A signal in the range of & 190-195 ppm for the carbonyl carbon (C=0).

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis of acetylmalononitrile
from its primary precursors, as detailed in the experimental protocol.
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Caption: Synthesis workflow for acetylmalononitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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